Cas no 1267002-57-2 (2-(4-fluoro-3-methylphenyl)propan-2-ol)

• Product Name: 2-(4-fluoro-3-methylphenyl)propan-2-ol
• CAS No: 1267002-57-2
• MF: C₁₀H₁₃FO
• MW: 168.208026647568
• MDL: MFCD17222275
• CID: 4566059
• PubChem ID: 20785410
• Update Time: 2025-05-25

2-(4-fluoro-3-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluoro-3-methylphenyl)propan-2-ol

• MDL： MFCD17222275
• Inchi： 1S/C10H13FO/c1-7-6-8(10(2,3)12)4-5-9(7)11/h4-6,12H,1-3H3
• InChI Key： RCMSDEICRKMTJX-UHFFFAOYSA-N
• SMILES： CC(C1=CC=C(F)C(C)=C1)(O)C

Computed Properties

• Exact Mass: 168.095043196g/mol
• Monoisotopic Mass: 168.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(4-fluoro-3-methylphenyl)propan-2-ol

Comprehensive Overview of 2-(4-Fluoro-3-Methylphenyl)Propan-2-Ol (CAS No. 1267002-57-2): Properties, Applications, and Industry Insights

2-(4-Fluoro-3-methylphenyl)propan-2-ol (CAS 1267002-57-2) is a fluorinated aromatic alcohol with a molecular formula of C₁₀H₁₃FO. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features, including a fluoro-substituted phenyl ring and a tertiary alcohol moiety. Its CAS number 1267002-57-2 serves as a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases.

In recent years, the demand for fluorinated organic compounds like 2-(4-fluoro-3-methylphenyl)propan-2-ol has surged, driven by their enhanced bioavailability and metabolic stability. Researchers frequently search for "fluoroaromatic alcohols in drug design" or "CAS 1267002-57-2 applications," reflecting its relevance in medicinal chemistry. The compound’s lipophilic nature and hydrogen-bonding capacity make it a versatile intermediate for synthesizing bioactive molecules targeting CNS disorders and inflammatory pathways.

From a synthetic perspective, 2-(4-fluoro-3-methylphenyl)propan-2-ol is often prepared via Grignard reactions or catalytic hydrogenation of corresponding ketones. Its tertiary alcohol group offers functionalization opportunities, while the 4-fluoro-3-methylphenyl moiety contributes to electron-withdrawing effects, influencing reactivity in cross-coupling reactions. These properties align with trending topics like "green chemistry in fluorination" and "sustainable synthesis of aromatic alcohols," which dominate academic and industrial discourse.

The compound’s stability under physiological conditions has also spurred investigations into its role as a metabolite or prodrug candidate. For instance, queries such as "1267002-57-2 pharmacokinetics" highlight its potential in optimizing drug half-lives. Additionally, its low toxicity profile (as per preliminary studies) positions it favorably for agrochemical applications, particularly in developing next-generation herbicides with reduced environmental persistence.

Regulatory compliance and safety data for CAS 1267002-57-2 remain areas of active research. While not classified as hazardous under current guidelines, proper handling protocols are recommended due to limited ecotoxicological data. Industry professionals often seek "2-(4-fluoro-3-methylphenyl)propan-2-ol SDS" or "1267002-57-2 safety" to ensure adherence to evolving global standards like REACH and TSCA.

In conclusion, 2-(4-fluoro-3-methylphenyl)propan-2-ol exemplifies the intersection of innovation and practicality in modern chemistry. Its structural versatility and alignment with sustainable chemical trends ensure its continued relevance across R&D sectors, answering pressing queries about "fluorinated building blocks" and "specialty alcohol derivatives." Future studies may further elucidate its role in addressing challenges like drug resistance and crop protection.